Cas no 14737-63-4 ( )

• Product Name: &nbsp
• CAS No: 14737-63-4
• MF: C₁₂H₂₄N₂O₁₀S₂
• MW: 420.45636177063
• CID: 903745
• PubChem ID: 261462
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2,3-bis(ethoxycarbonylamino)-4-methylsulfonyloxybutyl] methanesulfonate
• 2,3-bis[(ethoxycarbonyl)amino]butane-1,4-diyl dimethanesulfonate
• AC1L65D1
• AC1Q6Y5C
• AR-1D2313
• CTK4C5393
• NSC93651
• NSC-93651
• NSC94749
• NSC-94749
• DS-002275
• ETHYL N-[3-(ETHOXYCARBONYLAMINO)-1,4-BIS(METHYLSULFONYLOXY)BUTAN-2-YL]CARBAMATE
• DTXSID90294032
• 14737-63-4
•  

• Inchi： 1S/C12H24N2O10S2/c1-5-21-11(15)13-9(7-23-25(3,17)18)10(8-24-26(4,19)20)14-12(16)22-6-2/h9-10H,5-8H2,1-4H3,(H,13,15)(H,14,16)
• InChI Key： CSWRQKKEMDJIQS-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(C(COS(C)(=O)=O)NC(=O)OCC)NC(=O)OCC

Computed Properties

• Exact Mass: 420.08732
• Monoisotopic Mass: 420.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 180Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 685.4°C at 760 mmHg
• Flash Point: 368.3°C
• Refractive Index: 1.496
• PSA: 163.4
• LogP: 2.11160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters